Yttrium Chloride Hexahydrate: A Technical Guide for Advanced Chemical Applications
Yttrium Chloride Hexahydrate: A Technical Guide for Advanced Chemical Applications
Introduction: Beyond the Datasheet
To the researcher, scientist, or drug development professional, yttrium chloride hexahydrate (YCl₃·6H₂O) is far more than a mere catalog item. It is a versatile precursor, a critical reagent, and a gateway to a host of advanced materials and therapeutic agents. This guide moves beyond simple data recitation to provide a deeper understanding of the compound's chemical behavior, offering field-proven insights into its practical application and characterization. Here, we explore the causality behind its properties, providing the technical foundation necessary for innovation in materials science and medicine.
Core Physicochemical & Structural Properties
Yttrium chloride hexahydrate is a white, crystalline, and highly hygroscopic solid.[1][2] Its deliquescent nature necessitates handling under controlled atmosphere (e.g., a glovebox or dry-air desiccator) to maintain its structural and chemical integrity.[3] The product is chemically stable under standard room temperature conditions when kept dry.[4]
Structural Identity: The Aquo Complex
In its solid state, yttrium chloride hexahydrate is more accurately represented as trans-[Y(H₂O)₆]Cl₃. The central yttrium(III) ion is coordinated by six water molecules in an octahedral geometry. The chloride ions are not directly bonded to the yttrium center but exist as counter-ions within the crystal lattice. This coordination chemistry is fundamental to its behavior in solution and its reactivity.
In contrast, the anhydrous form (YCl₃) possesses a layered cubic crystal structure, similar to that of aluminum chloride (AlCl₃), where Y³⁺ ions occupy one-third of the octahedral holes in a close-packed chloride ion lattice.[3][5]
Key Physical and Thermodynamic Data
The following table summarizes the essential quantitative properties of yttrium chloride hexahydrate.
| Property | Value | Source(s) |
| Molecular Formula | YCl₃·6H₂O | [1] |
| Molecular Weight | 303.36 g/mol | [1] |
| CAS Number | 10025-94-2 | [1] |
| Appearance | White/adhering crystalline powder | [1] |
| Density | 2.18 g/mL at 25 °C | [1] |
| Melting Point | 100 °C (decomposes) | [1] |
| Water Solubility | 217 g/100 mL at 20 °C | [1] |
| Ethanol Solubility | Soluble | [4] |
| Pyridine Solubility | Soluble | [4] |
Reactivity and Thermal Stability: A Critical Perspective
Understanding the reactivity of YCl₃·6H₂O is paramount for its successful use as a precursor. Its behavior is dominated by its Lewis acidity, the lability of its coordinated water molecules, and its propensity for hydrolysis.
Thermal Decomposition: The Pitfall of Oxychloride Formation
A frequent misconception among novice researchers is that anhydrous YCl₃ can be obtained by simply heating the hexahydrate. This is incorrect. The strong coordination of water molecules and the high affinity of yttrium for oxygen lead to the formation of stable yttrium oxychloride (YOCl) upon heating.[3] This process, known as hydrolysis, involves the elimination of water and hydrogen chloride gas.
The decomposition pathway has been verified through thermogravimetric analysis and proceeds via the following key reactions:[6]
-
YCl₃·6H₂O → YCl₃·H₂O + 5H₂O (Initial dehydration below 100°C)
-
YCl₃·H₂O → YCl₃ + H₂O (Further dehydration)
-
YCl₃ + H₂O ⇌ YOCl + 2HCl (Vapor phase hydrolysis, becoming significant at elevated temperatures)
Expert Insight: To synthesize anhydrous YCl₃, the "ammonium chloride route" is the field-proven method.[3] This involves heating yttrium oxide (Y₂O₃) with an excess of ammonium chloride. The process proceeds through an intermediate, (NH₄)₂[YCl₅], which then thermally decomposes to yield anhydrous YCl₃, preventing the formation of the oxychloride. This method is crucial for applications requiring the anhydrous salt, such as in organometallic synthesis or high-temperature materials processing.
Aqueous Solution Chemistry
When dissolved in water, YCl₃·6H₂O releases the [Y(H₂O)₆]³⁺ cation and chloride ions. The yttrium aquo ion is acidic due to hydrolysis, with the first hydrolysis constant (for Y³⁺ + H₂O ⇌ YOH²⁺ + H⁺) having a pKa of approximately 7.77.[7] This means that aqueous solutions of yttrium chloride are mildly acidic. When strong bases are added, insoluble yttrium hydroxide, Y(OH)₃, precipitates.[8]
Application in Drug Development & Advanced Therapeutics
The unique nuclear and chemical properties of yttrium make yttrium chloride a cornerstone reagent in the development of cutting-edge pharmaceuticals, particularly in oncology.
Precursor for ⁹⁰Y-Based Radiopharmaceuticals
The most significant application in this field is the use of stable YCl₃ to produce radioactive Yttrium-90 (⁹⁰Y) chloride. ⁹⁰Y is a pure high-energy beta-emitter with a half-life of 64.1 hours, making it ideal for targeted radionuclide therapy.[2] It delivers a cytotoxic dose of radiation to tumors while minimizing damage to surrounding healthy tissue due to the short path length of beta particles.
YCl₃ is the starting material for preparing the ⁹⁰YCl₃ solution used for radiolabeling.[5] The process involves complexing the ⁹⁰Y³⁺ ion with a chelating agent, which is covalently attached to a tumor-targeting molecule, such as a monoclonal antibody.
Causality in Action: The choice of YCl₃ as the precursor is deliberate. Its high solubility and the reactivity of the Y³⁺ ion allow for efficient and stable incorporation into chelators like DOTA or DTPA, which are essential for preventing the release of free ⁹⁰Y in the body. A prime example of a drug developed through this pathway is Ibritumomab tiuxetan (Zevalin®), a ⁹⁰Y-labeled antibody used to treat non-Hodgkin's lymphoma.
Surrogate for Gadolinium in MRI Contrast Agent Research
Yttrium(III) and Gadolinium(III) ions have very similar ionic radii and chemical behaviors. This similarity allows researchers to use yttrium isotopes, such as the positron-emitter ⁸⁶Y, as surrogates for gadolinium in preclinical research.[1] By preparing ⁸⁶Y-labeled versions of gadolinium-based contrast agents (GBCAs), PET imaging can be used to study the long-term biodistribution and clearance of these agents, addressing safety concerns about gadolinium retention in the body.
Self-Validating Analytical Protocols
Ensuring the quality and integrity of yttrium chloride hexahydrate is critical. The following protocols are designed to be self-validating systems for the characterization of the compound.
Protocol: Determination of Chloride Content by Potentiometric Titration
This method provides an accurate determination of the chloride content, which directly validates the stoichiometry of the salt.
-
Principle: Chloride ions are titrated with a standardized silver nitrate (AgNO₃) solution. The endpoint is detected by a silver electrode, which measures the sharp change in potential when excess Ag⁺ ions appear in the solution after all Cl⁻ has precipitated as AgCl. The use of nitric acid prevents the precipitation of yttrium hydroxide.
-
Reagents & Apparatus:
-
Yttrium chloride hexahydrate sample
-
Deionized water
-
Standardized 0.1 M Silver Nitrate (AgNO₃) solution
-
2 M Nitric Acid (HNO₃)
-
Potentiometric autotitrator with a silver combination electrode
-
150 mL beaker, magnetic stirrer, analytical balance
-
-
Procedure:
-
Accurately weigh approximately 0.25-0.30 g of YCl₃·6H₂O into a 150 mL beaker.
-
Add ~80 mL of deionized water and stir until fully dissolved.
-
Add 1 mL of 2 M HNO₃ to acidify the solution.
-
Immerse the silver electrode and stirrer in the solution.
-
Titrate with standardized 0.1 M AgNO₃ solution, recording the volume at the equivalence point.
-
-
Calculation:
Where V is the volume of AgNO₃ in liters, M is the molarity of AgNO₃, and 35.453 is the molar mass of chlorine.
-
Trustworthiness Check: The theoretical percentage of chloride in pure YCl₃·6H₂O is 35.03%. A result within ±0.5% of this value provides high confidence in the material's identity and purity.
Protocol: Purity and Trace Metal Analysis by ICP-MS
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the authoritative method for determining the purity of the yttrium content and quantifying trace metal impurities.
-
Principle: The sample is introduced into a high-temperature argon plasma, which atomizes and ionizes the elements. A mass spectrometer then separates and quantifies the ions based on their mass-to-charge ratio, providing exceptional sensitivity.
-
Reagents & Apparatus:
-
Yttrium chloride hexahydrate sample
-
High-purity (trace metal grade) nitric acid (2%)
-
Certified yttrium and multi-element calibration standards
-
ICP-MS instrument
-
Volumetric flasks and pipettes
-
-
Procedure:
-
Stock Solution: Accurately weigh ~0.1 g of YCl₃·6H₂O and dissolve it in 2% nitric acid in a 100 mL volumetric flask.
-
Working Sample: Prepare a dilution of the stock solution (e.g., 1:1000) using 2% nitric acid to bring the yttrium concentration into the instrument's linear dynamic range.
-
Calibration: Prepare a series of calibration standards for yttrium and other potential trace metal impurities (e.g., other rare earths, Fe, Ca, Si).
-
Analysis: Analyze the blank (2% HNO₃), calibration standards, and the prepared sample solution according to the instrument's standard operating procedure.
-
-
Data Interpretation:
-
The concentration of yttrium is determined from the calibration curve. This can be used to calculate the purity of the starting material.
-
Concentrations of any impurity elements are reported, typically in ppm (mg/kg).
-
-
Expert Insight: For rare earth materials, it is critical to correct for potential isobaric (same mass) and polyatomic interferences. For example, the presence of barium can lead to BaO⁺ interferences on europium isotopes. Modern ICP-MS instruments with collision/reaction cells or high-resolution capabilities are essential for accurate analysis.
Protocol: Verification of Hydration State by TGA
Thermogravimetric Analysis (TGA) confirms the presence of the six water molecules of hydration.
-
Principle: A small sample is heated at a controlled rate in a controlled atmosphere (e.g., nitrogen), and its mass is continuously monitored. Mass loss events correspond to the loss of volatile components, such as water.
-
Apparatus:
-
Thermogravimetric Analyzer (TGA)
-
High-purity nitrogen gas
-
-
Procedure:
-
Place 5-10 mg of the YCl₃·6H₂O sample into the TGA sample pan.
-
Heat the sample from room temperature to ~300 °C at a rate of 10 °C/min under a nitrogen atmosphere.
-
Record the mass loss as a function of temperature.
-
-
Data Interpretation:
-
The theoretical mass loss for the six water molecules is 35.61% of the total initial mass.
-
The TGA curve should show a distinct mass loss step beginning around 50-60 °C and completing before ~200 °C, corresponding to this water loss.[6] A result close to the theoretical value confirms the hexahydrate state. Further mass loss at higher temperatures may indicate the beginning of decomposition to YOCl.
-
Conclusion
Yttrium chloride hexahydrate is a compound whose simple formula belies its complex and valuable chemical properties. For the advanced researcher, a thorough understanding of its coordination chemistry, thermal instability, and solution behavior is not merely academic—it is the foundation for reproducible, high-impact science. Whether serving as a precursor for life-saving radiopharmaceuticals or enabling fundamental materials research, mastering the properties of this reagent is essential for driving innovation forward.
References
- Open MedScience. (n.d.). Yttrium-90 Chloride: A Vital Component in Radioimmunotherapy.
-
Wikipedia. (n.d.). Yttrium(III) chloride. Retrieved from [Link]3]
-
Materials Project. (n.d.). mp-27455: YCl3 (Monoclinic, C2/m, 12). Retrieved from [Link]5]
-
European Medicines Agency. (2005). Yttriga, INN-yttrium (90y) chloride. Retrieved from EMA.[3]
-
LookChem. (n.d.). Cas 10025-92-2, YTTRIUM CHLORIDE HEXAHYDRATE. Retrieved from [Link]1]
-
European Medicines Agency. (n.d.). Yttriga, Yttrium [90Y] chloride. Retrieved from an EU regulatory website.[2]
-
Sigma-Aldrich. (n.d.). SAFETY DATA SHEET. Retrieved from a Sigma-Aldrich safety data sheet.[4]
-
Su, M. T., & Ch'iu, P. Y. (1966). THE DEHYDRATION OF HEXAHYDRATED YTTRIUM CHLORIDE AND THE VAPOR PHASE HYDROLYSIS OF ANHYDROUS. Acta Metallurgica Sinica, 9(2), 142-147.[6]
- European Medicines Agency. (n.d.). Ytracis, INN-Yttrium (90Y) chloride.
-
PubChem. (n.d.). Yttrium trichloride. CID 10198055. Retrieved from [Link]
-
Le Fur, M., et al. (n.d.). Yttrium-86 is a Positron Emitting Surrogate of Gadolinium for Noninvasive Quantification of Whole-Body Distribution of Gadolinium-Based Contrast Agents. PMC.[1]
-
ResearchGate. (n.d.). Quality control of Yttrium-90 chloride radiopharmaceutical precursor. Retrieved from ResearchGate.[5]
-
Wikipedia. (n.d.). Yttrium compounds. Retrieved from [Link]
-
PubMed. (2007). An inductively coupled plasma mass spectrometry method for the quantification of yttrium-antibody based drugs using stable isotope tracing. Retrieved from [Link]
- ResearchGate. (n.d.). Icp-ms determination of rare earth elements, yttrium, uranium and thorium in niobium-tantalum rich samples.
- YSI. (n.d.). Titration of Chloride.
-
Radiopaedia.org. (2019). Yttrium-90. Retrieved from [Link]
- Chemistry LibreTexts. (2023). 22.4B: Yttrium(III) Ion.
- Journal of Nuclear Medicine. (2019). Yttrium-86 PET imaging in rodents to better understand the biodistribution and clearance of gadolinium-based contrast agents used in MRI.
-
Wikipedia. (n.d.). Yttrium compounds. Retrieved from Wikipedia.[8]
-
NECTAR COST. (n.d.). Yttrium hydrolysis constants. Retrieved from a NECTAR COST document.[7]
Sources
- 1. lookchem.com [lookchem.com]
- 2. CAS 10025-94-2: Yttrium(III) chloride hexahydrate [cymitquimica.com]
- 3. Yttrium(III) chloride - Wikipedia [en.wikipedia.org]
- 4. spectrabase.com [spectrabase.com]
- 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Yttrium(III) chloride, hexahydrate, 99.99% 10025-94-2 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
- 8. Yttrium chloride hexahydrate | Cl3H12O6Y | CID 202254 - PubChem [pubchem.ncbi.nlm.nih.gov]
